Cas no 92001-52-0 (6-Chloro-8-methyl-9H-purine)

6-Chloro-8-methyl-9H-purine structure
6-Chloro-8-methyl-9H-purine structure
Product Name:6-Chloro-8-methyl-9H-purine
CAS No:92001-52-0
MF:C6H5ClN4
MW:168.583698987961
MDL:MFCD00234163
CID:817527
PubChem ID:5408998
Update Time:2024-10-26

6-Chloro-8-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-8-methyl-9H-purine
    • 6-chloro-8-methyl-7H-purine
    • 6-chloro-8-methylpurine
    • 9H-PURINE,6-CHLORO-8-METHYL-
    • 1H-Purine, 6-chloro-8-methyl- (9CI)
    • 6-Chloro-8-methyl-9H-purine (ACI)
    • Purine, 6-chloro-8-methyl- (6CI)
    • NSC 22728
    • SCHEMBL9544738
    • 92001-52-0
    • AC-907/25004507
    • MZYQXIIORWCBHF-UHFFFAOYSA-N
    • CS-0152748
    • NSC22728
    • 6-CHLORO-8-METHYL-PURINE
    • Purine, 6-chloro-8-methyl-
    • MFCD00234163
    • AS-41586
    • NSC-22728
    • AB05171
    • 6-Chloro-8-methyl-9H-purine, AldrichCPR
    • AKOS005208589
    • DTXSID10419922
    • MDL： MFCD00234163
    • Inchi： 1S/C6H5ClN4/c1-3-10-4-5(7)8-2-9-6(4)11-3/h2H,1H3,(H,8,9,10,11)
    • InChI Key： MZYQXIIORWCBHF-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(N=C(C)N2)N=CN=1

Computed Properties

  • Exact Mass: 168.02000
  • Monoisotopic Mass: 168.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54.5A^2

Experimental Properties

  • Density: 1.69
  • Boiling Point: 261.2°C at 760 mmHg
  • Flash Point: 111.8°C
  • Refractive Index: 1.781
  • PSA: 54.46000
  • LogP: 1.31470

6-Chloro-8-methyl-9H-purine Security Information

6-Chloro-8-methyl-9H-purine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-8-methyl-9H-purine Pricemore >>

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abcr
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abcr
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6-Chloro-8-methyl-9H-purine Production Method

Production Method 1

4316-98-7 4316-98-7
92001-52-0 92001-52-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ,  Ammonium chloride ;  rt → 100 °C; 24 h, 100 °C; 100 °C → rt
1.2 Solvents: Water
1.3 Reagents: Ammonium hydroxide Solvents: Water ;  pH 7 - 8, rt
Reference
High-Yielding Two-Step Synthesis of 6,8-Disubstituted N-9-Unprotected Purines
Ibrahim, Nada; Legraverend, Michel, Journal of Combinatorial Chemistry, 2009, 11(4), 658-666

Production Method 2

4316-98-7 4316-98-7
92001-52-0 92001-52-0
Reaction Conditions
1.1 overnight, rt → 120 °C
1.2 Reagents: Phosphorus oxychloride ;  overnight, rt → 120 °C
Reference
Preparation of purinamine compounds treatment of neurodegenerative and mitochondrial disease
, World Intellectual Property Organization, , ,

Production Method 3

239784-24-8 239784-24-8
92001-52-0 92001-52-0
Reaction Conditions
1.1 Reagents: Water Catalysts: Dowex 50W Solvents: Ethanol ;  1 h, reflux
Reference
Dichotomy in regioselective cross-coupling reactions of 6,8-dichloropurines with phenylboronic acid and methylmagnesium chloride: Synthesis of 6,8-disubstituted purines
Hocek, Michal; Hockova, Dana; Dvorakova, Hana, Synthesis, 2004, (6), 889-894

Production Method 4

30467-02-8 30467-02-8
92001-52-0 92001-52-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: N,N-Diethylaniline
Reference
Potential purine antagonists. XIII. Synthesis of some 8-methylpurines
Koppel, Henry C.; Robins, Rolland K., Journal of Organic Chemistry, 1958, 23, 1457-60

Production Method 5

50609-15-9 50609-15-9
91-66-7 91-66-7
92001-52-0 92001-52-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Specificity of the 1-methyladenine receptors in starfish oocytes: synthesis and properties of some 1,8-disubstituted adenines, 1,6-dimethyl-1H-purine, and of the 1-(azidobenzyl)adenines
Mornet, Rene; Leonard, Nelson J.; Theiler, Jane B.; Doree, Marcel, Journal of the Chemical Society, 1984, (5), 879-85

Production Method 6

50609-15-9 50609-15-9
92001-52-0 92001-52-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  overnight, reflux
Reference
Preparation of heterocyclic compounds as selective inhibitors of the p110 delta isoform of PI3K for treating inflammation, immune diseases and cancers
, United States, , ,

Production Method 7

1445-45-0 1445-45-0
4316-98-7 4316-98-7
92001-52-0 92001-52-0
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ;  overnight, 120 °C
Reference
Design and optimization of purine derivatives as in vivo active PDE10A inhibitors
Chen, Liu; Chen, Danqi; Tang, Le; Ren, Jing; Chen, Jiaojiao ; et al, Bioorganic & Medicinal Chemistry, 2017, 25(13), 3315-3329

6-Chloro-8-methyl-9H-purine Raw materials

6-Chloro-8-methyl-9H-purine Preparation Products

6-Chloro-8-methyl-9H-purine Related Literature

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